Cas no 2172503-16-9 (5-(cyclopropylmethyl)-1-pentyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-(cyclopropylmethyl)-1-pentyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172503-16-9
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• CID: 5568584
• PubChem ID: 165594327
• Update Time: 2025-05-23

5-(cyclopropylmethyl)-1-pentyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2172503-16-9
• EN300-1594159
• 5-(cyclopropylmethyl)-1-pentyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C12H20N4O/c1-2-3-4-7-16-10(8-9-5-6-9)11(12(13)17)14-15-16/h9H,2-8H2,1H3,(H2,13,17)
• InChI Key： MDSFHLGHFDBPBK-UHFFFAOYSA-N
• SMILES： O=C(C1=C(CC2CC2)N(CCCCC)N=N1)N

Computed Properties

• Exact Mass: 236.16371127g/mol
• Monoisotopic Mass: 236.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 73.8Ų

Additional information on 5-(cyclopropylmethyl)-1-pentyl-1H-1,2,3-triazole-4-carboxamide

5-(Cyclopropylmethyl)-1-pentyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172503-16-9)

The compound 5-(cyclopropylmethyl)-1-pentyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172503-16-9) is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its triazole ring, a heterocyclic structure known for its stability and versatility in chemical reactions. The presence of a cyclopropylmethyl group and a pentyl chain introduces additional complexity to its molecular architecture, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in drug discovery. The triazole ring is often utilized as a bioisostere in medicinal chemistry due to its ability to mimic the electronic and steric properties of other functional groups. This feature makes 5-(cyclopropylmethyl)-1-pentyl-1H-1,2,3-triazole-4-carboxamide an attractive scaffold for designing novel therapeutic agents. Researchers have explored its ability to modulate enzyme activity and interact with biological targets, suggesting potential applications in the treatment of diseases such as cancer and neurodegenerative disorders.

In addition to its medicinal applications, this compound has also been investigated for its role in materials science. The cyclopropylmethyl group contributes to the compound's mechanical properties, making it a candidate for advanced materials such as polymers and composites. Recent advancements in polymer chemistry have demonstrated how such groups can enhance the durability and flexibility of materials, opening new avenues for industrial applications.

From a synthetic perspective, the preparation of 5-(cyclopropylmethyl)-1-pentyl-1H-1,2,3-triazole-4-carboxamide involves a multi-step process that combines principles from organic synthesis and catalysis. The use of transition metal catalysts has significantly improved the efficiency of its synthesis, making it more accessible for large-scale production. This has been a key factor in its increasing popularity among researchers and industry professionals.

Looking ahead, the continued exploration of this compound's properties is expected to yield further insights into its potential uses. Its ability to serve as a versatile building block in chemical synthesis positions it as an important molecule in the ongoing quest for innovative solutions in science and technology.